Cas no 2706-65-2 (Tetra-N-acetylchitotetraose)

Tetra-N-acetylchitotetraose is a well-defined chitin oligosaccharide composed of four N-acetylglucosamine (GlcNAc) units linked by β-1,4 glycosidic bonds. This compound serves as a valuable tool in glycobiology research, particularly for studying chitinase enzyme kinetics, plant immune responses, and host-pathogen interactions. Its high purity and structural homogeneity make it suitable for standardization in enzymatic assays and as a reference molecule for analytical applications. Additionally, Tetra-N-acetylchitotetraose is utilized in investigations of chitinolytic pathways and as a substrate for synthesizing bioactive glycoconjugates. Its well-characterized structure ensures reproducibility in experimental studies, supporting advancements in agricultural, biomedical, and biochemical research.
Tetra-N-acetylchitotetraose structure
Tetra-N-acetylchitotetraose structure
Product Name:Tetra-N-acetylchitotetraose
CAS No:2706-65-2
MF:C32H54N4O21
MW:830.785371303558
MDL:MFCD00136030
CID:254047
PubChem ID:354333054
Update Time:2025-05-28

Tetra-N-acetylchitotetraose Chemical and Physical Properties

Names and Identifiers

    • D-Glucose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
    • 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
    • 4)-2-(acetylamino)-2-deoxy-
    • N-acetylated Chitotetraose
    • D-Glucose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®
    • N,N,,N,,,N,,,-Tetraacetylchitotetraose
    • N,N',N'',
    • N,N',N'',N'''-Tetraacetyl chitotetraose
    • N,N’,N’’,N’’’-Tetraa
    • N,N’,N’’,N’’’-Tetraacetylchitotetraose
    • &#39
    • ,N&#39
    • Chitin oligosaccharides DP4
    • Chitintetraose
    • CHITOTETRAOSE, TETRA-N-ACETYL
    • GlcNAcβ(1-4)GlcNAcβ(1-4)GlcNAcβ(1-4)GlcNAc
    • N,N&#39
    • -Tetraacetyl chitotetraose
    • Tetra-N-acetylchitotetraose
    • O-2-(Acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-2-(acetylamino)-2-deoxy-D-glucose
    • N,N'',N'''',N''''''-Tetraacetylchitotetraose
    • GLCNAC1-B-4GLCNAC1-B-4GLCNAC1-B-4GLCNAC
    • GLCNAC-BETA1-4GLCNAC-BETA1-4GLCNAC-BETA1-4GLCNAC
    • TETRA-(N-ACETYL) CHITOTETRAOSE
    • NI, NII, NIII, NIV-Tetraacetylchitotetraose
    • MDL： MFCD00136030
    • Inchi： 1S/C32H54N4O21/c1-10(42)33-14(5-37)22(47)27(15(46)6-38)55-31-20(35-12(3)44)25(50)29(17(8-40)53-31)57-32-21(36-13(4)45)26(51)28(18(9-41)54-32)56-30-19(34-11(2)43)24(49)23(48)16(7-39)52-30/h5,14-32,38-41,46-51H,6-9H2,1-4H3,(H,33,42)(H,34,43)(H,35,44)(H,36,45)/t14-,15+,16+,17+,18+,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30-,31-,32-/m0/s1
    • InChI Key： VDENSBHPZQKGGL-PNWIGLAMSA-N
    • SMILES： O([C@@]1([H])[C@@H]([C@@H](NC(=O)C)[C@H](O[C@]([H])([C@H](O)CO)[C@H](O)[C@H](C=O)NC(=O)C)O[C@@H]1CO)O)[C@@H]1O[C@H](CO)[C@@H](O[C@]2([H])O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2NC(=O)C)[C@H](O)[C@H]1NC(=O)C

Computed Properties

  • Exact Mass: 830.32800
  • Monoisotopic Mass: 830.328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 25
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 22
  • Complexity: 1350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 32
  • XLogP3: -8.2
  • Topological Polar Surface Area: 391A^2

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: 300°C(lit.)
  • Boiling Point: 1139.9±65.0 °C at 760 mmHg
  • Flash Point: 643.2±34.3 °C
  • Refractive Index: 1.618
  • Solubility: 可微溶于水
  • Stability/Shelf Life: Store in freezer
  • PSA: 391.15000
  • LogP: -7.76740
  • Specific Rotation: -3.0 to -5.0 deg(C=0.5,H2O)
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tetra-N-acetylchitotetraose Security Information

Tetra-N-acetylchitotetraose Customs Data

  • HS CODE：29400090

Tetra-N-acetylchitotetraose Pricemore >>

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Tetra-N-acetylchitotetraose Suppliers

Amadis Chemical Company Limited
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(CAS:2706-65-2)Tetra-N-acetylchitotetraose
Order Number:A904209
Stock Status:in Stock
Quantity:5mg/10mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:16
Price ($):161.0/411.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2706-65-2)Tetra-N-acetylchitotetraose
A904209
Purity:99%/99%
Quantity:5mg/10mg
Price ($):161.0/411.0
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